N-Nitrosoanatabine
CAS No.: 887407-16-1
VCID: VC0013793
Molecular Formula: C10H11N3O
Molecular Weight: 189.21 g/mol
* For research use only. Not for human or veterinary use.
| Description | N-Nitrosoanatabine (NAT) is a tobacco-specific nitrosamine (TSNA) that is found in tobacco, tobacco products, and electronic cigarettes . TSNAs, including N-Nitrosoanatabine, are carcinogenic compounds that form during the curing, fermentation, and burning of tobacco leaves . The levels of NAT in tobacco products can vary and are related to the amount of nitrate in the tobacco . NAT is produced along with N'-nitrosonornicotine (NNN) and 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) in tobacco . NNN is also a tobacco-specific nitrosamine produced during tobacco processing and curing and is classified as a Group 1 carcinogen . NAT can be detected in mainstream tobacco smoke, snuff, and e-cigarette cartridges . It is classified in the third group of carcinogens . The molecular formula of N-Nitrosoanatabine is C10 H11 N3 O and its molecular weight is 189.21 . |
|---|---|
| CAS No. | 887407-16-1 |
| Product Name | N-Nitrosoanatabine |
| Molecular Formula | C10H11N3O |
| Molecular Weight | 189.21 g/mol |
| IUPAC Name | 3-(1-nitroso-3,6-dihydro-2H-pyridin-2-yl)pyridine |
| Standard InChI | InChI=1S/C10H11N3O/c14-12-13-7-2-1-5-10(13)9-4-3-6-11-8-9/h1-4,6,8,10H,5,7H2 |
| Standard InChIKey | ZJOFAFWTOKDIFH-UHFFFAOYSA-N |
| SMILES | C1C=CCN(C1C2=CN=CC=C2)N=O |
| Canonical SMILES | C1C=CCN(C1C2=CN=CC=C2)N=O |
| Synonyms | 1,2,3,6-Tetrahydro-1-nitroso-2,3’-bipyridine; N’-Nitrosoanatabine; (R,S)-NAT; |
| PubChem Compound | 528366 |
| Last Modified | Sep 14 2023 |
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